Cas no 233608-15-6 (1-(Furan-2-yl)propan-1-amine hydrochloride)

• Product Name: 1-(Furan-2-yl)propan-1-amine hydrochloride
• CAS No: 233608-15-6
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• MDL: MFCD28126487
• CID: 5085404
• PubChem ID: 73030496
• Update Time: 2025-10-23

1-(Furan-2-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)propan-1-amine hydrochloride
• 1-(furan-2-yl)propan-1-amine;hydrochloride
• 233608-15-6
• CS-0368793
• E82719
• 1-(furan-2-yl)propan-1-aminehydrochloride
• F2167-2034
• AKOS026747657
• EN300-240536
• 1-(Furan-2-yl)propan-1-amine hydrochloride

• MDL： MFCD28126487
• Inchi： 1S/C7H11NO.ClH/c1-2-6(8)7-4-3-5-9-7;/h3-6H,2,8H2,1H3;1H
• InChI Key： BCNVPMDZPQVRDR-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1C(CC)N

Computed Properties

• Exact Mass: 161.0607417g/mol
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Furan-2-yl)propan-1-amine hydrochloride

Comprehensive Analysis of 1-(Furan-2-yl)propan-1-amine hydrochloride (CAS No. 233608-15-6)

The compound 1-(Furan-2-yl)propan-1-amine hydrochloride (CAS No. 233608-15-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a furan ring and an amine hydrochloride moiety, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions related to this compound is: "What are the applications of 1-(Furan-2-yl)propan-1-amine hydrochloride in medicinal chemistry?" The answer lies in its ability to act as a building block for more complex molecules. Its furan ring provides electron-rich properties, which are crucial for interactions with biological targets. Meanwhile, the amine hydrochloride group enhances solubility, making it suitable for formulation studies. This dual functionality aligns with current trends in green chemistry and sustainable drug development, topics highly relevant to modern research.

Another hot topic is the compound's role in neuroscience research. With the rising global focus on mental health and neurodegenerative diseases, scientists are investigating derivatives of 1-(Furan-2-yl)propan-1-amine hydrochloride for their potential to modulate neurotransmitter systems. For instance, its structural similarity to certain psychoactive compounds (without the associated risks) has sparked interest in developing safer alternatives for cognitive enhancement and mood regulation.

From a synthetic perspective, the compound's CAS No. 233608-15-6 is frequently searched in databases like SciFinder and Reaxys. Its purity and stability under various conditions make it a reliable choice for high-throughput screening (HTS) and combinatorial chemistry. Recent publications highlight its use in catalysis and ligand design, further cementing its importance in organic synthesis.

Environmental considerations are also a key focus. The furan component of 1-(Furan-2-yl)propan-1-amine hydrochloride is derived from renewable resources, aligning with the bio-based economy movement. This aspect is particularly appealing to industries aiming to reduce their carbon footprint. Additionally, the compound's biodegradability profile is under investigation, addressing growing concerns about chemical persistence in ecosystems.

In summary, 1-(Furan-2-yl)propan-1-amine hydrochloride (CAS No. 233608-15-6) represents a multifaceted tool for researchers. Its applications span drug discovery, neuroscience, and sustainable chemistry, making it a compound of enduring relevance. As scientific inquiry continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental science.